4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine

• Molecular Formula: C8H12N4O2S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 1-morpholin-4-yl-2-(2H-triazol-4-ylsulfanyl)ethanone
• InChI: InChI=1S/C8H12N4O2S/c13-8(12-1-3-14-4-2-12)6-15-7-5-9-11-10-7/h5H,1-4,6H2,(H,9,10,11)
• InChI Key: KSXMGSKXCVHJMB-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)CSC2=NNN=C2

Description

4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine, also known as TSM, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. TSM is a member of the family of molecules known as thiosemicarbazones, which have been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and antimicrobial properties. In

Mechanism of Action

The exact mechanism of action of 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine is not fully understood. However, it is believed that 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine exerts its biological activity by chelating metal ions, such as copper and iron, which are essential for the growth and proliferation of cancer cells. By chelating these metal ions, 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine is able to inhibit the activity of enzymes that are involved in DNA synthesis and repair, ultimately leading to cell death.
Biochemical and Physiological Effects:
4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine has been shown to have several biochemical and physiological effects. In cancer cells, 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine has been shown to induce cell cycle arrest, inhibit angiogenesis, and modulate the expression of various genes involved in cancer progression. In addition, 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine has been shown to reduce inflammation and oxidative stress, which are known to contribute to the development of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine in lab experiments is its ability to selectively target cancer cells while sparing normal cells. This makes 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine a promising candidate for cancer therapy with minimal side effects. However, one limitation of using 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine. One area of research could focus on improving the solubility of 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine to enhance its efficacy in vivo. Another area of research could explore the use of 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine in combination with other anticancer agents to increase its potency. Furthermore, the potential antiviral activity of 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine could be further investigated for the development of novel antiviral therapies.

Synthesis Methods

The synthesis of 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine involves the reaction of morpholine with 4-(chlorosulfanyl)triazole in the presence of sodium hydride. The resulting product is then treated with thiosemicarbazide to yield 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine. The overall reaction scheme is shown below:

Scientific Research Applications

4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine has been extensively studied for its potential therapeutic applications. One area of research has focused on its anticancer properties. Studies have shown that 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine is able to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In addition to its anticancer properties, 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine has also been investigated for its antiviral activity. Studies have shown that 4-[(1H-1,2,3-triazol-4-ylsulfanyl)acetyl]morpholine is able to inhibit the replication of several viruses, including influenza A virus and hepatitis C virus.